Cas no 852138-26-2 (3,4,5-trimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide)

3,4,5-trimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide structure
852138-26-2 structure
Product Name:3,4,5-trimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide
CAS No:852138-26-2
MF:C23H26N2O4
MW:394.463546276093
CID:5599219
PubChem ID:4616948
Update Time:2023-11-21

3,4,5-trimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • AKOS016027302
    • F0651-0293
    • 3,4,5-trimethoxy-N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)benzamide
    • 3,4,5-trimethoxy-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)benzamide
    • STL221212
    • 3,4,5-trimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)benzamide
    • 852138-26-2
    • 3,4,5-trimethoxy-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
    • 3,4,5-trimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide
    • Inchi: 1S/C23H26N2O4/c1-27-20-11-15(12-21(28-2)22(20)29-3)23(26)24-13-14-8-9-19-17(10-14)16-6-4-5-7-18(16)25-19/h8-12,25H,4-7,13H2,1-3H3,(H,24,26)
    • InChI Key: FVKSCHKBLZVANM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C(=C(C=1)OC)OC)OC)NCC1C=CC2=C(C=1)C1CCCCC=1N2

Computed Properties

  • Exact Mass: 394.18925731g/mol
  • Monoisotopic Mass: 394.18925731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 72.6Ų

3,4,5-trimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0651-0293-2μmol
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F0651-0293-10mg
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